2-HEXADECANONE
2-HEXADECANONE
2-Hexadecanone (Methyl tetradecyl ketone) is a long chain aliphatic ketone. It has been identified as one of the air borne volatile electroantennographic active compound released from the Hoplia equina females (scarab beetle). The analysis was obtained by gas chromatographic analysis.
2-Hexadecanone is reported to inhibit the fatty acid synthetase activity of Holtzman male rat liver. It is reported to reduce the serum cholesterol levels significantly without altering serum triglyceride levels in rats. It is reported as lipophilic compound, found in femoral secretions of male Schreiber′s green lizards, Lacerta schreiberi.
, also known as 3-hexadecanone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). is a fruity tasting compound that can be found in alcoholic beverages and fats and oils. This makes a potential biomarker for the consumption of these food products.
2-Hexadecanone is reported to inhibit the fatty acid synthetase activity of Holtzman male rat liver. It is reported to reduce the serum cholesterol levels significantly without altering serum triglyceride levels in rats. It is reported as lipophilic compound, found in femoral secretions of male Schreiber′s green lizards, Lacerta schreiberi.
, also known as 3-hexadecanone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). is a fruity tasting compound that can be found in alcoholic beverages and fats and oils. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
18787-63-8
VCID:
VC21160737
InChI:
InChI=1S/C16H32O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h3-15H2,1-2H3
SMILES:
CCCCCCCCCCCCCCC(=O)C
Molecular Formula:
C16H32O
Molecular Weight:
240.42 g/mol
2-HEXADECANONE
CAS No.: 18787-63-8
Cat. No.: VC21160737
Molecular Formula: C16H32O
Molecular Weight: 240.42 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Hexadecanone (Methyl tetradecyl ketone) is a long chain aliphatic ketone. It has been identified as one of the air borne volatile electroantennographic active compound released from the Hoplia equina females (scarab beetle). The analysis was obtained by gas chromatographic analysis. 2-Hexadecanone is reported to inhibit the fatty acid synthetase activity of Holtzman male rat liver. It is reported to reduce the serum cholesterol levels significantly without altering serum triglyceride levels in rats. It is reported as lipophilic compound, found in femoral secretions of male Schreiber′s green lizards, Lacerta schreiberi. , also known as 3-hexadecanone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). is a fruity tasting compound that can be found in alcoholic beverages and fats and oils. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 18787-63-8 |
| Molecular Formula | C16H32O |
| Molecular Weight | 240.42 g/mol |
| IUPAC Name | hexadecan-2-one |
| Standard InChI | InChI=1S/C16H32O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h3-15H2,1-2H3 |
| Standard InChI Key | XCXKZBWAKKPFCJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCCCC(=O)C |
| Melting Point | Mp 43-43.5 ° 43-43.5°C |
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